molecular formula C8H11NO2S B8597955 N,N-dimethyl 3-methoxythiophene amide

N,N-dimethyl 3-methoxythiophene amide

Cat. No.: B8597955
M. Wt: 185.25 g/mol
InChI Key: CWVURBUAVUHBMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dimethyl 3-methoxythiophene amide is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO2S

Molecular Weight

185.25 g/mol

IUPAC Name

3-methoxy-N,N-dimethylthiophene-2-carboxamide

InChI

InChI=1S/C8H11NO2S/c1-9(2)8(10)7-6(11-3)4-5-12-7/h4-5H,1-3H3

InChI Key

CWVURBUAVUHBMK-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=C(C=CS1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-methoxythiophene carboxylic acid (1.84 g, 11.61 mmol), from step A, in 60 mL of acetonitrile at room temperature was added bromotripyrroli-dinophosphonium hexafluorophosphate (PyBrop, 5.40 g, 11.60 mmol), dimethyl amine (2.0 M in THF, 14.5 ml, 29.0 mmol) and diisopropylethyl amine (5.0 mL, 28.63 mmol) successively. After stirred for 1.5 day, the mixture was concentrated under reduced pressure to a yellow oil, which was purified by preparative TLC (CH2Cl2-MeOH=40:1). The silica was extracted with CH2Cl2 and methanol, the extracts were filtered and concentrated to an oil, which was further dried on high vacuum, yielding 4.16 g of N,N-dimethyl 3-methoxythiophene amide (contaminated by PyBrop impurity) (MH+=186.0).
Quantity
1.84 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step Two
Quantity
14.5 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two

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